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Compound of Interest

Compound Name: 1,2-Dibromoethane-d4

Cat. No.: B144223

An In-Depth Technical Guide to 1,2-Dibromoethane-d4

This technical guide provides comprehensive information on the molecular properties,
synthesis, and applications of 1,2-Dibromoethane-d4 (also known as ethylene-d4 dibromide).
The document is intended for researchers, scientists, and professionals in the fields of drug
development, environmental analysis, and synthetic chemistry who utilize deuterated
compounds.

Molecular Profile and Physicochemical Properties

1,2-Dibromoethane-d4 is the deuterated isotopologue of 1,2-Dibromoethane, where the four
hydrogen atoms have been replaced with deuterium. This isotopic substitution is crucial for a
variety of scientific applications, including its use as an internal standard in mass spectrometry
and as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Summary

The following table summarizes and compares the key quantitative data for 1,2-
Dibromoethane-d4 and its non-deuterated counterpart, 1,2-Dibromoethane.
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Property 1,2-Dibromoethane-d4 1,2-Dibromoethane
Chemical Formula C2DaBr2 or Br(CDz2)2Br C2HaBr2 or Br(CH2)2Br[1]
Molecular Weight 191.87 g/mol [2] 187.86 g/mol [1][3][4]

CAS Number 22581-63-1[2] 106-93-4[3][4]

Appearance Colorless liquid Colorless liquid[1]

Boiling Point 131-132 °C (lit.) 131-132 °C (lit.)[3][5]
Melting Point Not specified 8-11 °C (Iit.)[3]

Density ~2.226 g/mL at 25 °C 2.18 g/mL at 25 °C (lit.)[3][5]
Refractive Index n20/D 1.536 (lit.) n20/D 1.539 (lit.)[3][5]

Synthesis of 1,2-Dibromoethane-d4

The synthesis of 1,2-Dibromoethane-d4 is typically achieved through the addition reaction of
deuterium bromide (DBr) to acetylene-dz (C2D2). This reaction can be performed using either
photochemical or thermal methods to yield the final product with high isotopic purity.[6][7]

Experimental Protocol: Photochemical Synthesis

This protocol is based on the method described by Leitch and Morse, which allows for a
quantitative yield.

Materials:

Acetylene-dz (Cz2D2) gas

Deuterium bromide (DBr) gas

Ultraviolet (UV) light source

A reaction vessel made of UV-transparent material (e.g., quartz)

Gas handling manifold

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://en.wikipedia.org/wiki/1,2-Dibromoethane
https://isotope.com/1-2-dibromoethane-d4-d-dlm-195-25
https://en.wikipedia.org/wiki/1,2-Dibromoethane
https://www.sigmaaldrich.com/SG/en/product/aldrich/d40752
https://webbook.nist.gov/cgi/cbook.cgi?Name=InChI=1S/C2H4Br2/c3-1-2-4/h1-2H2
https://isotope.com/1-2-dibromoethane-d4-d-dlm-195-25
https://www.sigmaaldrich.com/SG/en/product/aldrich/d40752
https://webbook.nist.gov/cgi/cbook.cgi?Name=InChI=1S/C2H4Br2/c3-1-2-4/h1-2H2
https://en.wikipedia.org/wiki/1,2-Dibromoethane
https://www.sigmaaldrich.com/SG/en/product/aldrich/d40752
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852689.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/d40752
https://www.sigmaaldrich.com/SG/en/product/aldrich/d40752
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852689.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/d40752
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852689.htm
https://www.benchchem.com/product/b144223?utm_src=pdf-body
https://www.benchchem.com/product/b144223?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v52-112
https://www.researchgate.net/publication/237847103_SYNTHESIS_OF_ORGANIC_DEUTERIUM_COMPOUNDS_III_12-DIBROMOETHANE-d4_AND_ITS_DERIVATIVES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Cryogenic trap (liquid nitrogen)

Procedure:

System Preparation: The gas handling manifold and reaction vessel are evacuated to
remove air and moisture.

e Reactant Introduction: Equimolar amounts of acetylene-dz and deuterium bromide gas are
introduced into the reaction vessel.

« Initiation of Reaction: The reaction vessel is irradiated with a UV light source. The reaction is
reported to proceed rapidly.[6]

e Monitoring: The progress of the reaction can be monitored by observing the pressure drop
within the closed system.

e Product Collection: Upon completion, the resulting 1,2-Dibromoethane-d4, which is a liquid
at room temperature, is condensed and collected using a cryogenic trap.

 Purification: If necessary, the product can be purified further by distillation.

Applications in Research and Development

1,2-Dibromoethane-d4 serves as a valuable tool in various scientific domains:

NMR Spectroscopy: It is used as a deuterated NMR solvent.[2]

o Environmental Analysis: It can be employed as an internal standard for the quantification of
1,2-Dibromoethane and other volatile organic compounds in environmental samples.

o Pharmaceutical Research: In drug metabolism and pharmacokinetic (DMPK) studies,
deuterated compounds are used to trace the metabolic fate of a drug candidate.

o Synthetic Chemistry: It serves as a deuterated building block for the synthesis of more
complex isotopically labeled molecules.[2]

Visualization of Synthesis Workflow
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The following diagram illustrates the synthetic pathway for producing 1,2-Dibromoethane-d4

from deuterated starting materials.

Synthesis Workflow of 1,2-Dibromoethane-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b144223#molecular-weight-and-formula-of-1-2-
dibromoethane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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